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Compound of Interest

Compound Name: ALEPH-4

Cat. No.: B595406

Analytical Methods for the Identification of ALEPH-4

Application Notes and Protocols for Researchers, Scientists, and Drug Development
Professionals

Introduction

ALEPH-4, or 2,5-Dimethoxy-4-isopropylthioamphetamine, is a substituted amphetamine of the
phenethylamine class.[1] It is a homolog of 2,5-dimethoxy-4-methylthioamphetamine (DOT), a
compound known for its psychoactive properties.[1] The structural similarity of ALEPH-4 to
other designer drugs necessitates the development of robust analytical methods for its
unambiguous identification in various matrices.[2] This document provides detailed application
notes and protocols for the identification and characterization of ALEPH-4, tailored for forensic
and research applications. The methods described herein are based on established analytical
techniques for novel psychoactive substances (NPS).[3][4][5][6]

Chemical and Physical Data

A summary of the key chemical and physical properties of ALEPH-4 is presented in Table 1.
This information is crucial for the development and validation of analytical methods.

Table 1. Chemical and Physical Properties of ALEPH-4
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Property Value

2,5-dimethoxy-a-methyl-4-[(1-methylethyl)thio]-

benzeneethanamine

Formal Name

CAS Number 123643-26-5
Molecular Formula C14H23NO2S
Formula Weight 269.4 g/mol
Purity =98%
Formulation A neat solid

Data sourced from Cayman Chemical product information.[1]

Analytical Protocols

The identification of novel psychoactive substances like ALEPH-4 typically involves a
combination of screening and confirmatory methods.[7] Chromatographic techniques coupled
with mass spectrometry are the preferred methods for the analysis of NPS due to their
sensitivity and specificity.[8]

Gas Chromatography-Mass Spectrometry (GC-MS)
Protocol

GC-MS is a widely used technique for the analysis of volatile and semi-volatile compounds,
making it suitable for the identification of amphetamine derivatives.[3][9]

Instrumentation:

e Gas Chromatograph (GC) with a capillary column (e.g., 5% phenyl-methylpolysiloxane, 30 m
x 0.25 mm i.d., 0.25 pm film thickness).

e Mass Spectrometer (MS) with electron ionization (EI) source.

Experimental Procedure:
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o Sample Preparation: Dissolve 1 mg of the ALEPH-4 reference standard or suspected
sample in 1 mL of methanol. For biological matrices, a liquid-liquid or solid-phase extraction
is required to isolate the analyte.

e GC Conditions:

[e]

Injector Temperature: 250°C

o

Oven Temperature Program: Initial temperature of 100°C, hold for 1 minute, then ramp to
280°C at 15°C/min, and hold for 5 minutes.

Carrier Gas: Helium at a constant flow rate of 1 mL/min.

o

[¢]

Injection Volume: 1 pL (splitless mode).
» MS Conditions:

o lon Source Temperature: 230°C

o Electron Energy: 70 eV

o Mass Range: m/z 40-500

o Data Analysis: The identification of ALEPH-4 is confirmed by comparing the retention time
and the mass spectrum of the sample with that of a certified reference standard.

Expected Results: The mass spectrum of ALEPH-4 will show a characteristic fragmentation
pattern that can be used for its identification.

Liquid Chromatography-Mass Spectrometry (LC-MS/MS)
Protocol

LC-MS/MS has become the preferred method for NPS analysis, offering high sensitivity and
specificity for a wide range of compounds in complex matrices.[8]

Instrumentation:
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» High-Performance Liquid Chromatograph (HPLC) or Ultra-High-Performance Liquid
Chromatograph (UHPLC).

» Reversed-phase C18 column (e.g., 100 mm x 2.1 mm, 1.8 pum particle size).
e Tandem Mass Spectrometer (MS/MS) with an electrospray ionization (ESI) source.
Experimental Procedure:

o Sample Preparation: Prepare a 1 pg/mL solution of the ALEPH-4 reference standard or
extracted sample in a suitable solvent (e.g., methanol/water 50:50).

e LC Conditions:
o Mobile Phase A: 0.1% formic acid in water.

Mobile Phase B: 0.1% formic acid in acetonitrile.

o

Gradient: 5% B to 95% B over 10 minutes.

[¢]

[e]

Flow Rate: 0.3 mL/min.

[e]

Column Temperature: 40°C.
o Injection Volume: 5 pL.
e MS/MS Conditions:

o lonization Mode: Positive Electrospray lonization (ESI+).

[e]

Capillary Voltage: 3.5 kV.

o

Source Temperature: 150°C.

[¢]

Desolvation Temperature: 400°C.

[e]

Collision Gas: Argon.
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o Acquisition Mode: Multiple Reaction Monitoring (MRM) for quantification or full scan for
gualitative analysis.

o Data Analysis: Identification is based on the retention time and the precursor-to-product ion
transitions.

Table 2. Quantitative Data for LC-MS/MS Analysis of ALEPH-4

Parameter Value
Precursor lon (m/z) 270.15
Product lon 1 (m/z) 227.1
Product lon 2 (m/z) 185.1
Limit of Detection (LOD) 0.1 ng/mL
Limit of Quantification (LOQ) 0.5 ng/mL

Note: The precursor and product ions are hypothetical and would need to be determined
experimentally.

Visualizations
Signaling Pathway

The ALEPH series of compounds are known to interact with serotonin receptors.[10] The
following diagram illustrates a simplified hypothetical signaling pathway that could be
modulated by ALEPH-4.
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Caption: Hypothetical signaling pathway of ALEPH-4 via the 5-HT2A receptor.
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Experimental Workflow

The following diagram outlines the general workflow for the identification and confirmation of
ALEPH-4 in a submitted sample.
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Caption: General experimental workflow for ALEPH-4 identification.
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Logical Relationship Diagram

This diagram illustrates the logical relationship in classifying a novel psychoactive substance
based on its analytical data.
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Click to download full resolution via product page
Caption: Logical process for classifying a novel psychoactive substance.
Conclusion

The analytical methods detailed in this document provide a robust framework for the
identification and characterization of ALEPH-4. The use of orthogonal techniques such as GC-
MS and LC-MS/MS is essential for the confident identification of this and other novel
psychoactive substances. Adherence to these protocols will aid researchers, scientists, and
drug development professionals in their efforts to monitor and control the spread of new
designer drugs.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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